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Compound of Interest

Compound Name: PDM11

Cat. No.: B15583796 Get Quote

Essential Safety and Handling Guide for PDM11
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of PDM11. Our aim is to be your preferred resource for

laboratory safety and chemical handling, ensuring you can work with our products with the

utmost confidence and security.

Compound Information
PDM11 is a derivative of the antioxidant trans-resveratrol. It is a crystalline solid intended for

research use only and is not for human or veterinary use.[1]

Identifier Value

Chemical Name
(E)-5-[2-(4-chlorophenyl)ethenyl]-1,3-

dimethoxyphenyl

CAS Number 1032508-03-4

Molecular Formula C₁₆H₁₅ClO₂

Molecular Weight 274.7 g/mol
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Hazard Identification and Personal Protective
Equipment (PPE)
While PDM11 is not classified as a hazardous substance, it is crucial to adhere to standard

laboratory safety practices. The following Personal Protective Equipment (PPE) is

recommended to minimize any potential exposure.

Protection Type Specification Rationale

Eye Protection
Safety glasses with side

shields

Protects eyes from accidental

splashes or airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Prevents direct skin contact

with the compound.

Body Protection Laboratory coat
Protects personal clothing from

contamination.

Respiratory Protection Not generally required

Handle in a well-ventilated

area. Use a fume hood if

creating dust or aerosols.

Operational and Disposal Plans
A systematic approach to handling and disposing of PDM11 is essential for maintaining a safe

laboratory environment.

Step-by-Step Handling Procedures:
Engineering Controls: All handling of PDM11 should be conducted in a well-ventilated

laboratory. For procedures that may generate dust, such as weighing, a chemical fume hood

is recommended.

Personal Protective Equipment (PPE): Before beginning work, ensure all personnel are

wearing the appropriate PPE as outlined in the table above.

Weighing and Transfer: To minimize dust generation, handle the solid compound carefully.

Use a spatula for transfers and weigh the material on a tared weigh boat or paper.
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Hygiene: After handling PDM11, thoroughly wash your hands with soap and water. Remove

and launder any contaminated clothing before reuse.

Emergency Procedures:
Exposure Scenario First Aid Measures

Eye Contact

Rinse opened eye for several minutes under

running water. If irritation persists, consult a

doctor.

Skin Contact
Generally, the product does not irritate the skin.

Wash with soap and water after handling.

Inhalation
Supply fresh air. Consult a doctor in case of any

complaints.

Ingestion If symptoms persist, consult a doctor.

Disposal Plan:
PDM11 and any contaminated materials must be disposed of in accordance with local, state,

and federal regulations. A licensed professional waste disposal service should be utilized. The

recommended disposal method is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.

Experimental Workflow and Safety Protocols
The following diagram illustrates the logical flow of operations when working with PDM11,

integrating the necessary safety checkpoints.
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PDM11 Handling and Safety Workflow
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Caption: A flowchart outlining the key steps and safety precautions for handling PDM11 in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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